Cas no 35400-55-6 (2-Naphthalenesulfonicacid, 5-amino-4-hydroxy-)

2-Naphthalenesulfonicacid, 5-amino-4-hydroxy- structure
35400-55-6 structure
Product Name:2-Naphthalenesulfonicacid, 5-amino-4-hydroxy-
CAS No:35400-55-6
MF:C10H9NO4S
MW:239.247761487961
CID:307451
PubChem ID:118813
Update Time:2025-04-19

2-Naphthalenesulfonicacid, 5-amino-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenesulfonicacid, 5-amino-4-hydroxy-
    • 5-amino-4-hydroxynaphthalene-2-sulfonic acid
    • 5-Amino-4-hydroxynaphthalene-2-sulphonic acid
    • 35400-55-6
    • NS00029846
    • DTXSID30188885
    • EINECS 252-546-6
    • SCHEMBL3928588
    • Inchi: 1S/C10H9NO4S/c11-8-3-1-2-6-4-7(16(13,14)15)5-9(12)10(6)8/h1-5,12H,11H2,(H,13,14,15)
    • InChI Key: CFZAOQASYGKUBO-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C2C(=CC=CC=2C=1)N)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 239.02527
  • Monoisotopic Mass: 239.025228
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.3
  • Topological Polar Surface Area: 109

Experimental Properties

  • Density: 1.627
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.748
  • PSA: 100.62
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